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Compound of Interest

Compound Name: Dorsomorphin

Cat. No.: B1670891

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dorsomorphin, also known as Compound C, is a potent and selective small molecule inhibitor
of the Bone Morphogenetic Protein (BMP) type | receptors ALK2, ALK3, and ALK®6.[1][2][3] By
inhibiting these receptors, Dorsomorphin effectively blocks the canonical SMAD-dependent
BMP signaling pathway, which plays a crucial role in a wide range of biological processes,
including embryonic development, tissue homeostasis, and disease pathogenesis.[1][2] These
application notes provide detailed protocols for the use of Dorsomorphin in in vivo mouse
studies, with a focus on its application in cancer and iron metabolism research.

Mechanism of Action

Dorsomorphin acts as an ATP-competitive inhibitor of the kinase domain of BMP type |
receptors ALK2, ALK3, and ALK®6.[1][2] This inhibition prevents the phosphorylation of
downstream mediators SMAD1, SMADS5, and SMADS, thereby blocking the translocation of the
SMAD complex to the nucleus and the subsequent transcription of BMP target genes.[1] It is
important to note that Dorsomorphin has also been reported to have off-target effects, most
notably on AMP-activated protein kinase (AMPK) and Vascular Endothelial Growth Factor
(VEGF) signaling.[4][5] Researchers should consider these off-target effects when designing
experiments and interpreting results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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